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Compound of Interest

Compound Name: Triethylene glycol monoethyl ether

Cat. No.: B178251

Essential Safety and Handling Guide for
Triethylene Glycol Monoethyl Ether

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Triethylene glycol monoethyl ether
(TEGME). Adherence to these protocols is critical for ensuring a safe laboratory environment
and proper chemical management.

Chemical Identity:

Name Triethylene glycol monoethyl ether
Synonyms Ethyltriglycol, Ethoxytriglycol, Dowanol TE
CAS Number 112-50-5[1][2]

Molecular Formula C8H1804[1][2]

Hazard Summary:

Triethylene glycol monoethyl ether is a combustible liquid that can cause skin and serious
eye irritation.[2] Inhalation of vapors may lead to respiratory irritation.[2] It is crucial to avoid all
personal contact, including inhalation.[3] A key characteristic of ethers like TEGME is their
potential to form explosive peroxides upon prolonged exposure to air.[2]
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Hazard Classification

Description

Acute Toxicity

Low acute toxicity, but harmful if swallowed.[2]

Skin Irritation

Causes skin irritation.[2] Prolonged or repeated

contact may cause dermatitis.

Eye Irritation

Causes serious eye irritation.[2] Direct contact
may produce transient discomfort, tearing, or

redness.[3]

Respiratory Irritation

May cause respiratory irritation if vapors are
inhaled.[2]

Peroxide Formation

Potential to form explosive peroxides with

prolonged air exposure.[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling Triethylene

glycol monoethyl ether.
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Protection Type

Specific Recommendations

Standards/Notes

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.[3]

Ensure compliance with
EN166 (EU) or NIOSH (US)
standards.

Hand Protection

Chemical-resistant gloves such
as PVC, nitrile rubber,
neoprene, or butyl rubber.[3][4]

Glove suitability depends on
the specific operational
conditions. Inspect gloves
before each use. For brief
contact, a glove with a
protection class of 3 or higher
(breakthrough time > 60

minutes) is recommended.[3]

Body Protection

Overalls, a PVC apron, and
protective work clothing

resistant to liquid chemicals.[3]

[4]

Choose body protection based
on the activity and potential for

exposure.

Respiratory Protection

Generally, adequate general
exhaust ventilation is sufficient.
[3] If there is a risk of
overexposure or in case of
insufficient ventilation, use an
approved respirator with a filter
for organic vapors (boiling
point > 65°C).[3][4]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is essential for mitigating the risks associated with Triethylene glycol

monoethyl ether.

1. Engineering Controls and Location:

 All handling procedures must be conducted in a well-ventilated area.[5]
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e Afunctioning eyewash station and safety shower must be readily accessible.[5][6]
2. Chemical Handling:

» Avoid all personal contact, including the inhalation of mists, gases, or vapors.[3]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

o Keep containers securely sealed when not in use.[3]

e Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[3][5]

e Do not use aluminum or galvanized containers for storage.[3]
e Wash hands thoroughly after handling.[5][6]
3. Peroxide Prevention:

» Ethers like Triethylene glycol monoethyl ether have the potential to form explosive
peroxides.[2][3]

e Record the date of receipt and the date of opening on the container.[3]

e Unopened containers can typically be stored for 18 months, while opened containers should
not be stored for more than 12 months.[3]

» Before any distillation process, it is crucial to test for and remove any trace peroxides.[3]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with fresh, running water
Eye Contact for at least 15 minutes, holding the eyelids open.

[3] If irritation persists, seek medical attention.

Immediately remove all contaminated clothing.
Skin Contact [3] Flush the skin and hair with running water

and soap if available.[3]

Remove the individual from the contaminated

area to fresh air.[3] If breathing is difficult,

Inhalation ) ) )
provide oxygen. If breathing has stopped, give
artificial respiration. Seek medical attention.[7]
Do NOT induce vomiting.[7] If the person is

Ingestion conscious, give several glasses of water.[8]

Seek immediate medical attention.[8]

Spill and Disposal Plan
Spill Response:
¢ Minor Spills: Remove all ignition sources.[3] Clean up spills immediately. Absorb with an inert

material (e.g., sand, earth, vermiculite) and place in a suitable, labeled container for waste
disposal.[9]

e Major Spills: Evacuate the area and move upwind.[3] Alert emergency responders. Wear full
protective clothing and breathing apparatus.[3]

Disposal:

o Disposal of unused product and contaminated materials must be in compliance with all local,
state, and federal laws and regulations.[5]

e The most favorable course of action is to use an alternative chemical with less inherent risk.
Consider recycling any unused portion of the material or returning it to the manufacturer or
supplier.[1]
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Preparation
: Ensure Well-Ventilated Area
DRI AR FP2 & Emergency Equipment is Accessible
Handling

Chemical Handling:

- Avoid personal contact 1
- No eating/drinking/smoking

Peroxide Prevention:
- Date containers
- Test before distillation

If spill occurs If exposure occurs
1

Post-Handling

Securely Seal and Store
in a Cool, Dry, Ventilated Area

For waste

Emergency Procedures

A

Disposal: Spill Response: First Aid:
Wash Hands Thoroughly | ——-1B¥| posal. - Evacuate & Ventilate - Follow specific procedures
- Follow regulations o .
- Absorb with inert material for exposure route

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Triethylene Glycol Monoethyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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